Cas no 1482954-39-1 (2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile)

• Product Name: 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile
• CAS No: 1482954-39-1
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5323689
• Update Time: 2025-06-08

2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-[(1-methyl-2-piperidinyl)methoxy]-
• 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile

• Inchi： 1S/C13H17N3O/c1-16-7-3-2-4-12(16)10-17-13-8-11(9-14)5-6-15-13/h5-6,8,12H,2-4,7,10H2,1H3
• InChI Key： QRKXCEMPQDWXOT-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCCN2C)=NC=CC(C#N)=C1

Additional information on 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile

Research Brief on 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile (CAS: 1482954-39-1): Recent Advances and Applications

The compound 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile (CAS: 1482954-39-1) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyridine core substituted with a nitrile group and a (1-methylpiperidin-2-yl)methoxy moiety, has demonstrated promising pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective inhibitor of phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative diseases such as Huntington's and Parkinson's. The research team synthesized a series of derivatives, with 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile showing exceptional binding affinity (IC50 = 3.2 nM) and selectivity over other PDE isoforms. Molecular docking studies revealed that the compound's unique spatial configuration allows it to interact with key residues in the PDE10A active site, while the nitrile group forms crucial hydrogen bonds with glutamine-716.

In parallel research, the compound has shown promise as a modulator of sigma-2 receptors, which are overexpressed in various cancer cell lines. A 2024 preclinical study demonstrated that radiolabeled versions of 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile exhibited high tumor uptake in xenograft models of pancreatic cancer, suggesting potential applications in diagnostic imaging and targeted therapy. The compound's lipophilicity (logP = 2.1) and blood-brain barrier permeability make it particularly suitable for CNS-targeted applications.

Recent synthetic methodology developments have improved access to this compound. A novel one-pot synthesis protocol published in Organic Letters (2024) achieves 78% yield through a palladium-catalyzed coupling between 4-cyanopyridin-2-ol and 1-methyl-2-(chloromethyl)piperidine, followed by in situ oxidation. This advancement addresses previous challenges in the selective O-alkylation of the pyridine hydroxyl group while preserving the sensitive nitrile functionality.

Pharmacokinetic studies in rodent models reveal favorable parameters for 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile, including oral bioavailability of 65% and a plasma half-life of 4.2 hours. Metabolite identification studies indicate that the primary metabolic pathway involves oxidation of the piperidine nitrogen, yielding an N-oxide derivative that retains approximately 40% of the parent compound's activity. These findings support further development of this scaffold for clinical applications.

Ongoing research is exploring structure-activity relationships (SAR) around this core structure. Preliminary results suggest that modifications at the 3-position of the pyridine ring can dramatically alter receptor selectivity profiles, opening possibilities for developing tailored therapeutics. The compound's versatility as a building block for fragment-based drug discovery continues to attract attention from both academic and industrial research groups.

In conclusion, 2-[(1-methylpiperidin-2-yl)methoxy]pyridine-4-carbonitrile represents a promising multifunctional scaffold in medicinal chemistry. Its demonstrated activity across multiple biological targets, coupled with recent synthetic and pharmacological advancements, positions it as a valuable tool for developing novel therapeutics addressing unmet medical needs in neurology and oncology. Future research directions likely include optimization of pharmacokinetic properties and investigation of combination therapies leveraging its unique mechanism of action.